Cas no 1179114-60-3 (Methyl 3-((3-chloropyridin-2-yl)amino)propanoate)
Methyl 3-((3-chloropyridin-2-yl)amino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-((3-chloropyridin-2-yl)amino)propanoate
- methyl 3-[(3-chloropyridin-2-yl)amino]propanoate
- 1179114-60-3
- DTXSID20733964
- Methyl N-(3-chloropyridin-2-yl)-beta-alaninate
- AKOS009093654
- Methyl3-((3-chloropyridin-2-yl)amino)propanoate
- DB-360707
-
- Inchi: 1S/C9H11ClN2O2/c1-14-8(13)4-6-12-9-7(10)3-2-5-11-9/h2-3,5H,4,6H2,1H3,(H,11,12)
- InChI Key: YHZZOPJVHHGLLB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN=C1NCCC(=O)OC
Computed Properties
- Exact Mass: 214.0509053g/mol
- Monoisotopic Mass: 214.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.2Ų
Methyl 3-((3-chloropyridin-2-yl)amino)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029183170-1g |
Methyl 3-((3-chloropyridin-2-yl)amino)propanoate |
1179114-60-3 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM174999-1g |
methyl 3-((3-chloropyridin-2-yl)amino)propanoate |
1179114-60-3 | 95% | 1g |
$405 | 2023-02-18 | |
| Chemenu | CM174999-1g |
methyl 3-((3-chloropyridin-2-yl)amino)propanoate |
1179114-60-3 | 95% | 1g |
$405 | 2021-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759059-1g |
Methyl 3-((3-chloropyridin-2-yl)amino)propanoate |
1179114-60-3 | 95% | 1g |
¥3601.00 | 2024-08-09 |
Methyl 3-((3-chloropyridin-2-yl)amino)propanoate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Methyl 3-((3-chloropyridin-2-yl)amino)propanoate
Professional Introduction to Methyl 3-((3-chloropyridin-2-yl)amino)propanoate (CAS No. 1179114-60-3)
Methyl 3-((3-chloropyridin-2-yl)amino)propanoate, identified by its CAS number 1179114-60-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development in medicinal chemistry.
The structural framework of Methyl 3-((3-chloropyridin-2-yl)amino)propanoate incorporates a pyridine core, which is a common motif in many bioactive molecules. The presence of a chloro substituent at the 3-position of the pyridine ring and an amino group at the 2-position introduces unique electronic and steric properties that can influence its interactions with biological targets. The propanoate moiety at the 3-position further enhances the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.
In recent years, there has been growing interest in the development of novel small molecules that modulate enzyme activity and receptor binding. Methyl 3-((3-chloropyridin-2-yl)amino)propanoate has been explored as a potential lead compound in the search for inhibitors of various therapeutic targets. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammation.
The synthesis of Methyl 3-((3-chloropyridin-2-yl)amino)propanoate involves multi-step organic transformations, including nucleophilic substitution reactions, condensation reactions, and esterification processes. The chloropyridine derivative serves as a crucial intermediate, providing a reactive site for further functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.
The pharmacological profile of Methyl 3-((3-chloropyridin-2-yl)amino)propanoate has been investigated through both in vitro and in vivo studies. Initial pharmacokinetic assessments have revealed favorable properties such as good oral bioavailability and moderate metabolic stability. These characteristics are essential for the development of orally administered therapeutics. Additionally, preliminary toxicology studies have shown that the compound exhibits low acute toxicity, suggesting its potential for safe use in clinical settings.
The molecular interactions of Methyl 3-((3-chloropyridin-2-yl)amino)propanoate with biological targets have been probed using computational chemistry techniques. Molecular docking studies have predicted binding modes that suggest strong interactions with specific amino acid residues in target proteins. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.
The therapeutic potential of Methyl 3-((< strong >3-chloropyridin -2 -yl strong >) < strong > amino strong >) < strong > propanoate strong > has been further explored in preclinical models of human diseases. In particular, studies have focused on its effects on inflammatory pathways and its ability to modulate immune responses. The compound has shown promising results in reducing inflammation and attenuating immune cell activation, indicating its potential as an anti-inflammatory agent.
The development of novel drug candidates often requires optimization of key structural features to enhance potency and selectivity. In the case of Methyl 3-((< strong >3-chloropyridin -2 -yl strong >) < strong > amino strong >) < strong > propanoate strong >, modifications such as varying the length or nature of the side chains can significantly impact its biological activity. Structure-activity relationship (SAR) studies have been conducted to identify optimal substitutions that maximize efficacy while minimizing off-target effects.
The future direction of research on Methyl 3-((< strong >3-chloropyridin -2 -yl strong >) < strong > amino strong >) < strong > propanoate strong > includes exploring its potential in combination therapies. By pairing this compound with other therapeutic agents, researchers aim to achieve synergistic effects that could improve treatment outcomes for various diseases. Additionally, investigations into its mechanism of action will provide deeper insights into its mode of action and inform future drug design strategies.
In conclusion, Methyl 3-((< strong >3-chloropyridin -2 -yl strong >) < strong > amino strong >) < strong > propanoate strong > (CAS No. 1179114-60-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, coupled with promising preclinical data, make it a compelling candidate for further development into a novel therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to the field of medicinal chemistry.
1179114-60-3 (Methyl 3-((3-chloropyridin-2-yl)amino)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)